molecular formula C7H10N4O3 B8537082 (2-Methoxy-ethyl)-(5-nitro-pyrazin-2-yl)-amine

(2-Methoxy-ethyl)-(5-nitro-pyrazin-2-yl)-amine

Cat. No.: B8537082
M. Wt: 198.18 g/mol
InChI Key: OFOARBLMXHXWLV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(2-Methoxy-ethyl)-(5-nitro-pyrazin-2-yl)-amine is a useful research compound. Its molecular formula is C7H10N4O3 and its molecular weight is 198.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H10N4O3

Molecular Weight

198.18 g/mol

IUPAC Name

N-(2-methoxyethyl)-5-nitropyrazin-2-amine

InChI

InChI=1S/C7H10N4O3/c1-14-3-2-8-6-4-10-7(5-9-6)11(12)13/h4-5H,2-3H2,1H3,(H,8,9)

InChI Key

OFOARBLMXHXWLV-UHFFFAOYSA-N

Canonical SMILES

COCCNC1=CN=C(C=N1)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2-bromo-5-nitropyrazine (500 mg, 2.45 mmol) and 2-methoxyethylamine (276 mg, 3.67 mmol) in methanol (15 mL) was stirred at 25° C. for 5 h. After such time, the reaction was concentrated in vacuo. Biotage chromatography (FLASH 40S, Silica, 2/3 to 1/4 hexanes/ethyl acetate) afforded (2-methoxy-ethyl)-(5-nitro-pyrazin-2-yl)-amine (291 mg, 60%) as a yellow solid: mp 116.0–117.3° C.; EI-HRMS m/e calcd for C7H10N4O3 (M+) 198.0753, found 198.0751.
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
276 mg
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One

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